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Compound of Interest

Compound Name: Ethyl 3-Hydroxybutyrate-d5

Cat. No.: B15557906 Get Quote

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with

an in-depth overview of the commercial supply landscape for Ethyl 3-Hydroxybutyrate-d5.

This deuterated analog of ethyl 3-hydroxybutyrate is a valuable tool in metabolic research,

pharmacokinetic studies, and as an internal standard for mass spectrometry-based

quantification. This document outlines key suppliers, available product specifications,

representative experimental protocols, and quality control considerations.

Introduction
Ethyl 3-Hydroxybutyrate-d5 (CAS No. 1206486-01-2) is a stable isotope-labeled compound

where five hydrogen atoms have been replaced with deuterium. This isotopic labeling provides

a distinct mass shift, making it an ideal tracer for metabolic flux analysis and a reliable internal

standard for accurate quantification of its non-deuterated counterpart in complex biological

matrices. Its applications are crucial in studies related to ketogenesis, fatty acid metabolism,

and the development of therapeutics targeting metabolic pathways.

Commercial Supplier Overview
A survey of the market has identified several key commercial suppliers of Ethyl 3-
Hydroxybutyrate-d5. The following companies are recognized for providing this compound for
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research purposes.

Identified Commercial Suppliers:

Pharmaffiliates

LGC Standards

Toronto Research Chemicals (TRC)

These suppliers specialize in the synthesis and distribution of complex organic molecules,

including stable isotope-labeled compounds, for the global scientific community.

Product Specification Comparison
Quantitative data on commercially available Ethyl 3-Hydroxybutyrate-d5 is summarized

below. It is important to note that detailed specifications such as isotopic enrichment and

specific pack sizes are not always readily available on company websites and may require

direct inquiry.
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Specification Pharmaffiliates LGC Standards
Toronto Research
Chemicals

Product Name
Ethyl 3-

Hydroxybutyrate-d5

Ethyl 3-

Hydroxybutyrate-d5

Ethyl 3-

Hydroxybutyrate-d5

CAS Number 1206486-01-2 Not explicitly stated
1206486-01-2 (as

E918958)

Molecular Formula C₆H₇D₅O₃ Not explicitly stated C₆H₇D₅O₃

Molecular Weight 137.19 Not explicitly stated 137.19

Appearance Colourless Oil Not explicitly stated Not explicitly stated

Purity
Information not readily

available

Information not readily

available

Information not readily

available

Isotopic Enrichment
Information not readily

available

Information not readily

available

Information not readily

available

Available Pack Sizes
Information not readily

available

Information not readily

available

Information not readily

available

Storage Conditions 2-8°C Refrigerator
Information not readily

available

Information not readily

available

Note: Researchers are advised to contact the suppliers directly to obtain the most current and

detailed product specifications and certificates of analysis.

Experimental Protocols
The following section details a representative experimental protocol for a metabolic study in a

murine model to investigate the in vivo effects of Ethyl 3-Hydroxybutyrate. This protocol is a

synthesized example and should be adapted based on specific research objectives.

In Vivo Metabolic Study in a Murine Model
Objective: To assess the pharmacokinetic profile and metabolic fate of Ethyl 3-
Hydroxybutyrate-d5 following oral administration in mice.
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Materials:

Ethyl 3-Hydroxybutyrate-d5 (from a commercial supplier)

Vehicle (e.g., corn oil, sterile saline)

8-10 week old male C57BL/6 mice

Oral gavage needles

Blood collection supplies (e.g., EDTA-coated microcentrifuge tubes)

Centrifuge

Liquid chromatography-mass spectrometry (LC-MS/MS) system

Methodology:

Animal Acclimation: Acclimate mice to the housing facility for at least one week prior to the

experiment with ad libitum access to food and water.

Dosing Solution Preparation: Prepare a dosing solution of Ethyl 3-Hydroxybutyrate-d5 in

the chosen vehicle at a concentration suitable for the desired dose (e.g., 10 mg/kg).

Administration: Administer the Ethyl 3-Hydroxybutyrate-d5 solution to the mice via oral

gavage. A control group should receive the vehicle only.

Blood Sampling: Collect blood samples (approximately 50-100 µL) from the tail vein or

another appropriate site at predetermined time points (e.g., 0, 15, 30, 60, 120, 240, and 480

minutes post-dose).

Plasma Preparation: Immediately place the blood samples in EDTA-coated tubes, mix gently,

and centrifuge at 4°C to separate the plasma.

Sample Analysis: Analyze the plasma samples for the presence and concentration of Ethyl
3-Hydroxybutyrate-d5 and its metabolites using a validated LC-MS/MS method.
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Data Analysis: Plot the plasma concentration of Ethyl 3-Hydroxybutyrate-d5 versus time to

determine key pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life.

Quality Control and Analytical Methods
Ensuring the quality and purity of Ethyl 3-Hydroxybutyrate-d5 is paramount for the integrity of

research data. The following diagrams illustrate a typical quality control workflow for a

commercial supplier and an analytical workflow for researchers.
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Caption: Quality control workflow for commercial Ethyl 3-Hydroxybutyrate-d5.
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Caption: Experimental workflow for a metabolic study using Ethyl 3-Hydroxybutyrate-d5.

Conclusion
Ethyl 3-Hydroxybutyrate-d5 is a critical research tool available from a select number of

specialized chemical suppliers. While the availability of detailed product specifications can vary,

researchers can confidently source this compound from reputable vendors like Pharmaffiliates,

LGC Standards, and Toronto Research Chemicals. The provided experimental protocol and

workflow diagrams offer a foundational framework for the effective utilization of Ethyl 3-
Hydroxybutyrate-d5 in metabolic research and drug development. It is strongly recommended

to engage directly with suppliers to obtain comprehensive product data to ensure the success

and reproducibility of experimental outcomes.

To cite this document: BenchChem. [Commercial Suppliers of Ethyl 3-Hydroxybutyrate-d5: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557906#commercial-suppliers-of-ethyl-3-
hydroxybutyrate-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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